Cas no 1429-24-9 (Benzoic acid,4,4'-(carbonothioyldiimino)bis-, diethyl ester (9CI))

• Product Name: Benzoic acid,4,4'-(carbonothioyldiimino)bis-, diethyl ester (9CI)
• CAS No: 1429-24-9
• MF: C₁₉H₂₀N₂O₄S
• MW: 372.438103675842
• CID: 208913
• PubChem ID: 2781356
• Update Time: 2025-04-19

Benzoic acid,4,4'-(carbonothioyldiimino)bis-, diethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4,4'-(carbonothioyldiimino)bis-, diethyl ester (9CI)
• ethyl 4-[(4-ethoxycarbonylphenyl)carbamothioylamino]benzoate
• 4,4'-Thioureylen-di-benzoesaeure-diaethylester
• 4,4'-thioureylene-di-benzoic acid diethyl ester
• AC1MCZV3
• AG-D-84967
• CTK4C3378
• N,N'-Bis-< 4-ethoxycarbonyl-phenyl> -thioharnstoff
• N.N'-Bis-(4-carbaethoxy-phenyl)-thioharnstoff
• NSC159427
• NSC-159427
• Diethyl 4,4'-(thiocarbonylbis(azanediyl))dibenzoate
• DTXSID70381792
• Z45809425
• AKOS002271655
• CS-0355870
• 1429-24-9
• ST50159695

• Inchi： 1S/C19H20N2O4S/c1-3-24-17(22)13-5-9-15(10-6-13)20-19(26)21-16-11-7-14(8-12-16)18(23)25-4-2/h5-12H,3-4H2,1-2H3,(H2,20,21,26)
• InChI Key： UNDXGNBJIAXWEM-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC(C(=O)OCC)=CC=1)NC1C=CC(C(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 372.1145
• Monoisotopic Mass: 372.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.299
• Boiling Point: 504.1°Cat760mmHg
• Flash Point: 258.7°C
• Refractive Index: 1.655
• PSA: 76.66
• LogP: 3.99490